Cas no 518343-63-0 (1,4-diiodo-2-(trifluoromethyl)benzene)

• Product Name: 1,4-diiodo-2-(trifluoromethyl)benzene
• CAS No: 518343-63-0
• MF: C₇H₃F₃I₂
• MW: 397.902877092361
• CID: 1574387
• PubChem ID: 22336484
• Update Time: 2025-06-12

1,4-diiodo-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Diiodo-2-(trifluoromethyl)benzene
• 518343-63-0
• DTXSID90624931
• doi:10.14272/BWOUDBUUUWOFGW-UHFFFAOYSA-N
• DB-291106
• SCHEMBL6058773
• 10.14272/BWOUDBUUUWOFGW-UHFFFAOYSA-N
• 2,5-Diiodobenzotrifluoride
• BWOUDBUUUWOFGW-UHFFFAOYSA-N
• 1,4-diiodo-2-(trifluoromethyl)benzene

• MDL： MFCD11521311
• Inchi： 1S/C7H3F3I2/c8-7(9,10)5-3-4(11)1-2-6(5)12/h1-3H
• InChI Key： BWOUDBUUUWOFGW-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(F)(F)F)I

Computed Properties

• Exact Mass: 397.82763g/mol
• Monoisotopic Mass: 397.82763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1,4-diiodo-2-(trifluoromethyl)benzene

Introduction to 1,4-diiodo-2-(trifluoromethyl)benzene (CAS No. 518343-63-0)

1,4-diiodo-2-(trifluoromethyl)benzene, identified by the CAS number 518343-63-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, featuring a benzene ring substituted with two iodine atoms at the 1 and 4 positions and a trifluoromethyl group at the 2 position, exhibits a combination of reactivity and stability that makes it a valuable intermediate in synthetic chemistry.

The presence of both iodine atoms and the electron-withdrawing trifluoromethyl group imparts distinct electronic and steric characteristics to the molecule. The iodine atoms serve as excellent leaving groups, facilitating various nucleophilic substitution reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. These features have positioned 1,4-diiodo-2-(trifluoromethyl)benzene as a versatile building block for the synthesis of more complex molecules.

In recent years, advancements in synthetic methodologies have expanded the applications of this compound. Researchers have leveraged its reactivity to develop novel heterocyclic compounds, which are increasingly being explored for their pharmaceutical potential. For instance, studies have demonstrated its utility in constructing fused ring systems, such as benzothiophenes and indoles, which are prevalent scaffolds in bioactive molecules. The ability to introduce functional groups at specific positions while maintaining structural integrity has made 1,4-diiodo-2-(trifluoromethyl)benzene a preferred choice for medicinal chemists seeking to optimize drug-like properties.

The trifluoromethyl group, in particular, has been extensively studied for its role in modulating pharmacokinetic profiles. Its incorporation into drug candidates often leads to improved pharmacological activity by enhancing binding affinity and reducing susceptibility to metabolic degradation. This has spurred interest in developing efficient synthetic routes to incorporate 1,4-diiodo-2-(trifluoromethyl)benzene into libraries of compounds for high-throughput screening. Recent publications highlight its use in generating substituted benzamides and benzothiazoles, which exhibit promising biological activities against various targets.

From a materials science perspective, the electron-deficient nature of 1,4-diiodo-2-(trifluoromethyl)benzene has been exploited in the synthesis of organic electronic materials. Its ability to participate in cross-coupling reactions allows for the construction of conjugated polymers and small-molecule emitters used in optoelectronic devices. The iodine substituents also facilitate metal-catalyzed transformations, enabling further functionalization and tailoring of material properties. Such applications underscore the compound's significance beyond pharmaceuticals.

The synthesis of 1,4-diiodo-2-(trifluoromethyl)benzene itself is an area of active research. Traditional methods often involve halogenation reactions on pre-functionalized benzene derivatives, but newer approaches aim to streamline these processes using greener solvents and catalysts. For example, recent studies have reported successful preparations using photoredox catalysis or electrochemical methods, which offer improved yields and selectivity. These innovations not only enhance accessibility but also align with sustainable chemistry principles.

In conclusion, 1,4-diiodo-2-(trifluoromethyl)benzene (CAS No. 518343-63-0) represents a cornerstone compound in modern synthetic chemistry. Its unique structural features enable diverse applications across pharmaceuticals and materials science, driven by ongoing research efforts to uncover new synthetic strategies and biological functions. As the demand for tailored molecular entities continues to grow, this compound is poised to remain a key player in advancing chemical innovation.